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Compound of Interest

Compound Name: Amikacin hydrate

Cat. No.: B001105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular characteristics of amikacin
hydrate, a semisynthetic aminoglycoside antibiotic. The document details its molecular weight

and chemical formula, outlines experimental protocols for its characterization, and visualizes its

mechanism of action and the experimental workflow for its analysis.

Core Molecular Data
Amikacin can exist in both anhydrous and hydrated forms. The presence of water molecules in

the crystalline structure of the hydrate affects its molecular weight.

Property Anhydrous Amikacin Amikacin Hydrate

Chemical Formula C22H43N5O13[1] C22H43N5O13 · xH2O[2][3][4]

Molecular Weight 585.60 g/mol [1][4]
585.60 + (18.02 * x) g/mol [2]

[3]

Specific Hydrated Form Not Applicable
C22H45N5O14 (Monohydrate)

[5]

Specific Hydrated MW Not Applicable 603.62 g/mol [5]
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Experimental Protocols: Determination of Hydration
State
The number of water molecules (x) in amikacin hydrate can be determined experimentally

through gravimetric analysis. This procedure involves heating the hydrated compound to drive

off the water of crystallization and then determining the mass of the remaining anhydrous salt.

Objective: To determine the empirical formula of amikacin hydrate.

Materials:

Amikacin hydrate sample

Porcelain crucible and lid

Bunsen burner or muffle furnace

Tripod and pipeclay triangle

Analytical balance

Desiccator

Spatula

Methodology:

Crucible Preparation: A clean porcelain crucible and its lid are heated to a constant mass.

This is achieved by heating for 10-15 minutes, cooling in a desiccator to room temperature,

and weighing. The process is repeated until two consecutive weighings are within a

negligible margin of error.

Sample Preparation: A precisely weighed sample of amikacin hydrate (approximately 1-2

grams) is placed into the pre-weighed crucible.

Heating: The crucible containing the sample is heated gently at first, then more strongly, to

drive off the water of hydration. The heating is continued until the sample appears to be a
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dry, free-flowing powder.

Cooling and Weighing: The crucible, lid, and anhydrous amikacin are cooled to room

temperature in a desiccator to prevent the reabsorption of moisture from the atmosphere.

The mass is then accurately recorded.

Heating to Constant Mass: The heating, cooling, and weighing steps are repeated until a

constant mass is achieved for the crucible, lid, and anhydrous sample.

Calculations:

Mass of amikacin hydrate = (Mass of crucible + lid + hydrate) - (Mass of crucible + lid)

Mass of anhydrous amikacin = (Mass of crucible + lid + anhydrous salt) - (Mass of crucible

+ lid)

Mass of water lost = Mass of amikacin hydrate - Mass of anhydrous amikacin

Moles of anhydrous amikacin = Mass of anhydrous amikacin / Molecular weight of

anhydrous amikacin (585.60 g/mol )

Moles of water = Mass of water lost / Molecular weight of water (18.02 g/mol )

Mole ratio of water to anhydrous amikacin = Moles of water / Moles of anhydrous

amikacin. This ratio provides the value of 'x' in the formula C22H43N5O13 · xH2O.

Visualizations
Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Amikacin exerts its bactericidal effect by targeting the bacterial ribosome, a critical component

of the protein synthesis machinery. The following diagram illustrates the signaling pathway of

amikacin's action.
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Caption: Mechanism of action of amikacin in a bacterial cell.

Experimental Workflow: Characterization of Amikacin
Hydrate
The following diagram outlines the logical workflow for the experimental determination of the

molecular characteristics of amikacin hydrate.
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Caption: Experimental workflow for amikacin hydrate characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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